Cas no 2302518-36-9 (Cyclobutaneethanesulfonyl chloride, 3-fluoro-)

Cyclobutaneethanesulfonyl chloride, 3-fluoro- is a fluorinated sulfonyl chloride derivative characterized by its reactive sulfonyl chloride functional group and a cyclobutane backbone. The incorporation of a fluorine atom at the 3-position enhances its electronic properties, making it a valuable intermediate in organic synthesis, particularly for the preparation of sulfonamides or sulfonate esters. Its structural features contribute to improved reactivity and selectivity in nucleophilic substitution reactions. This compound is suitable for applications in pharmaceutical and agrochemical research, where fluorinated building blocks are often sought for their metabolic stability and bioactivity. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.
Cyclobutaneethanesulfonyl chloride, 3-fluoro- structure
2302518-36-9 structure
Product Name:Cyclobutaneethanesulfonyl chloride, 3-fluoro-
CAS No:2302518-36-9
MF:C6H10ClFO2S
MW:200.658803462982
CID:6129564
PubChem ID:154776029
Update Time:2025-10-21

Cyclobutaneethanesulfonyl chloride, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneethanesulfonyl chloride, 3-fluoro-
    • 2302518-36-9
    • 2-(3-fluorocyclobutyl)ethane-1-sulfonyl chloride
    • 2-(3-Fluorocyclobutyl)ethanesulfonyl chloride
    • EN300-4018205
    • Inchi: 1S/C6H10ClFO2S/c7-11(9,10)2-1-5-3-6(8)4-5/h5-6H,1-4H2
    • InChI Key: MYAXIOCOQFOAEB-UHFFFAOYSA-N
    • SMILES: C1(CCS(Cl)(=O)=O)CC(F)C1

Computed Properties

  • Exact Mass: 200.0074066g/mol
  • Monoisotopic Mass: 200.0074066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 269.0±13.0 °C(Predicted)

Cyclobutaneethanesulfonyl chloride, 3-fluoro- Pricemore >>

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Additional information on Cyclobutaneethanesulfonyl chloride, 3-fluoro-

Comprehensive Guide to Cyclobutaneethanesulfonyl chloride, 3-fluoro- (CAS No. 2302518-36-9)

Cyclobutaneethanesulfonyl chloride, 3-fluoro- is a specialized organic compound with the CAS number 2302518-36-9. This compound belongs to the class of sulfonyl chlorides, which are widely used in synthetic chemistry for the introduction of sulfonyl groups into molecules. The presence of a fluoro substituent at the 3-position of the cyclobutane ring adds unique reactivity and potential applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-fluoro-cyclobutaneethanesulfonyl chloride features a four-membered cyclobutane ring, which is known for its ring strain and unique chemical properties. The sulfonyl chloride functional group (-SO2Cl) is highly reactive, making this compound a valuable intermediate in organic synthesis. Researchers and chemists are increasingly interested in fluorinated sulfonyl chlorides due to their ability to modify the physicochemical properties of target molecules, such as enhancing metabolic stability or altering lipophilicity.

One of the key applications of Cyclobutaneethanesulfonyl chloride, 3-fluoro- is in the development of novel pharmaceutical compounds. The incorporation of fluorine into drug molecules has become a significant trend in medicinal chemistry, as it can improve bioavailability and target binding affinity. The sulfonyl chloride moiety also serves as a versatile handle for further functionalization, enabling the synthesis of sulfonamides, sulfonate esters, and other derivatives. This makes CAS 2302518-36-9 a valuable building block for drug discovery programs.

In addition to pharmaceuticals, 3-fluoro-cyclobutaneethanesulfonyl chloride finds utility in the agrochemical industry. Fluorinated compounds are often used to enhance the efficacy and environmental stability of pesticides and herbicides. The cyclobutane scaffold, combined with the sulfonyl chloride group, offers unique opportunities for designing next-generation agrochemicals with improved performance and reduced environmental impact.

The synthesis of Cyclobutaneethanesulfonyl chloride, 3-fluoro- typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic methodologies, such as flow chemistry and catalysis, are being explored to optimize the production of this compound. Researchers are also investigating greener alternatives to traditional sulfonyl chloride synthesis, aligning with the growing demand for sustainable chemistry practices.

From a market perspective, the demand for fluorinated sulfonyl chlorides like CAS 2302518-36-9 is on the rise. The pharmaceutical and agrochemical sectors are driving this growth, as they seek innovative intermediates for developing new active ingredients. Suppliers and manufacturers of 3-fluoro-cyclobutaneethanesulfonyl chloride are focusing on scalability, purity, and cost-effectiveness to meet the needs of industrial and academic customers.

Safety and handling of Cyclobutaneethanesulfonyl chloride, 3-fluoro- require adherence to standard laboratory protocols. While not classified as a hazardous material under most regulations, proper storage and handling are essential to maintain its stability and reactivity. Researchers should consult the material safety data sheet (MSDS) for specific guidelines.

In summary, Cyclobutaneethanesulfonyl chloride, 3-fluoro- (CAS No. 2302518-36-9) is a versatile and valuable compound in synthetic chemistry. Its unique combination of a cyclobutane ring, fluoro substituent, and sulfonyl chloride group makes it a sought-after intermediate for pharmaceutical, agrochemical, and materials science applications. As research into fluorinated compounds continues to expand, the importance of 3-fluoro-cyclobutaneethanesulfonyl chloride is expected to grow, solidifying its role in modern chemical innovation.

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